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Compound of Interest

Compound Name: 4(Z)-Undecenal

Cat. No.: B12666227 Get Quote

An In-depth Examination of a Key Pheromone in Drosophila melanogaster

Introduction
In the intricate world of insect communication, chemical signals, or pheromones, play a pivotal

role in orchestrating a wide array of behaviors essential for survival and reproduction. For the

model organism Drosophila melanogaster, the fruit fly, a complex vocabulary of chemical cues

governs social interactions, including mate selection and aggregation. Among these crucial

semiochemicals, the volatile aldehyde 4(Z)-undecenal has emerged as a significant female-

produced pheromone. This technical guide provides a comprehensive overview of the current

scientific understanding of 4(Z)-undecenal's role in Drosophila communication, tailored for

researchers, scientists, and drug development professionals. We will delve into its

biosynthesis, perception, and behavioral effects, supported by quantitative data, detailed

experimental protocols, and visualizations of the underlying biological pathways.

Data Presentation: Quantitative Analysis of 4(Z)-
Undecenal
The following tables summarize the key quantitative data related to the production and

behavioral and electrophysiological responses to 4(Z)-undecenal in Drosophila melanogaster.
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Parameter Value Species/Strain Method Reference

Release Rate (in

vivo)
2.4 ng/hour D. melanogaster

Headspace

Volatile

Collection

[1]

2.98 ± 0.81

ng/female

D. melanogaster

(Dalby)

Headspace

Volatile

Collection

[2]

Cuticular

Abundance

0.27 ± 0.12

ng/female

D. melanogaster

(Dalby)

Cuticular

Hydrocarbon

Extraction

[2]

Behavioral Assay

Concentration

(Upwind Flight

Attraction)

10 ng/min

release rate

D. melanogaster

(Dalby and

Canton-S)

Wind Tunnel

Assay
[3]

Courtship

Initiation

Elicits courtship

in experienced

males

D. melanogaster Courtship Assay [4][5]

Table 1: Production and Behavioral Response Quantities for 4(Z)-Undecenal.
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Parameter
Responding
Neuron/Recept
or

Response
Characteristic
s

Method Reference

Primary Olfactory

Sensory Neuron

(OSN)

ab9A Strong activation
Single Sensillum

Recording (SSR)
[2]

Secondary

Olfactory

Sensory Neuron

(OSN)

ab4A
Weaker

activation

Single Sensillum

Recording (SSR)
[2]

Olfactory

Receptor
Or69aB

Perception of

4(Z)-undecenal

Heterologous

expression/SSR
[4][5]

Antennal Lobe

Glomerulus
Not specified

Distinct

activation

patterns

compared to

food odorants

Calcium Imaging [4][5]

Table 2: Electrophysiological and Neural Responses to 4(Z)-Undecenal.

Signaling Pathways and Logical Relationships
The communication cascade initiated by 4(Z)-undecenal involves a series of well-defined

neural events, from peripheral detection to central processing. The logical framework of its

function is shaped by factors such as species specificity and the integration of other sensory

cues.

Signaling Pathway of 4(Z)-Undecenal Perception
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External Environment Antenna Antennal Lobe (Brain)

4(Z)-Undecenal
(emitted by female) Or69aB ReceptorBinding Olfactory Sensory Neuron

(ab9A)

Activation
Specific GlomerulusSynaptic Transmission Projection Neurons

Signal Relay
Higher Brain Centers

(Mushroom Body, Lateral Horn)

Information Processing

4(Z)-Undecenal

D. melanogaster
(Male & Female)

Perceived by

D. simulans

Not perceived/attractive

Courtship Initiation
(Experienced Males)

Elicits in
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(e.g., Vinegar)

Upwind Flight
Attraction

Synergizes with
pheromone for males

No Attraction

(Z,Z)-7,11-Heptacosadiene (7,11-HD)
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Oxidative Cleavage
(Putative Cytochrome P450 enzymes) 4(Z)-Undecenal

Preparation Experiment

Data Analysis

Fly Preparation
(Starvation, Acclimatization)

Fly Release
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Immobilize Fly
& Expose Antenna

Insert Reference &
Recording Electrodes

Deliver Odor Puff
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Record Action
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Frequency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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